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For Researchers, Scientists, and Drug Development Professionals

Introduction

DAPTA, or D-Ala-peptide T-amide, is a synthetic octapeptide and a potent, selective antagonist
of the C-C chemokine receptor 5 (CCR5). By blocking the CCR5 receptor, DAPTA has been
shown to inhibit the entry of R5 tropic HIV-1 isolates into cells and to modulate
neuroinflammatory processes.[1][2] Notably, DAPTA treatment has been demonstrated to
downregulate the Notch/NF-kB signaling pathway, which is implicated in various inflammatory
and disease processes.[1] These properties make DAPTA a compound of significant interest
for in-vivo research in fields such as virology, neuroimmunology, and oncology.

These application notes provide detailed protocols for the preparation and in-vivo

administration of DAPTA solutions, along with information on its stability and mechanism of
action.

Data Presentation
Physicochemical and Solubility Data of DAPTA
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Property Value Source
Full Name D-Ala-peptide T-amide [3]
Sequence D-Ala-Ser-Thr-Thr-Thr-Asn- ]
Tyr-Thr-NH2

Molecular Formula C35H56N10015 [4]
Molecular Weight 856.89 g/mol [4]
Appearance White Lyophilized Powder -
Solubility in Water Up to 1 mg/mL -

Solubility in Water with

o Up to 50 mg/mL -
Sonication

. -20°C or -80°C for long-term
Storage (Lyophilized) -
storage

In-Vivo Admini ion F ‘or DAPTA in Mi

Parameter Recommendation Source

Sterile Saline (0.9% NacCl) or

Vehicle Phosphate-Buffered Saline General Practice
(PBS)
_ DMSO (up to 20% in saline for
Co-solvent (if needed) S [5]1[6]
IP injection)
Route of Administration Intraperitoneal (IP) Injection [1]

) 0.01 mg/kg (daily) has been
Dosage Range (mice) [1]
reported

Injection Volume Up to 10 mL/kg for IP in mice [7]

Experimental Protocols
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Protocol 1: Preparation of DAPTA Solution for In-Vivo
Injection (Aqueous Vehicle)

This protocol describes the preparation of a sterile DAPTA solution for intraperitoneal injection

In mice using an aqueous vehicle.

Materials:

DAPTA (lyophilized powder)

» Sterile, pyrogen-free 0.9% Sodium Chloride Injection, USP (Saline) or sterile Phosphate-
Buffered Saline (PBS), pH 7.4

» Sterile, pyrogen-free microcentrifuge tubes or vials

» Calibrated micropipettes and sterile, pyrogen-free tips
o Vortex mixer

o Sterile 0.22 um syringe filters

Procedure:

» Equilibration: Before opening, allow the vial of lyophilized DAPTA to equilibrate to room
temperature to prevent condensation.

» Reconstitution:
o Briefly centrifuge the vial to ensure all the powder is at the bottom.

o Aseptically add the required volume of sterile saline or PBS to the vial to achieve the
desired stock concentration (e.g., 1 mg/mL).

o Gently vortex the vial until the peptide is completely dissolved. Visually inspect the solution
to ensure it is clear and free of particulates.

e Dilution (if necessary):
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o Based on the desired final concentration for injection and the weight of the animals,
calculate the required dilution of the stock solution.

o Perform dilutions using sterile saline or PBS in a sterile tube.

« Sterile Filtration:
o Draw the final DAPTA solution into a sterile syringe.
o Attach a sterile 0.22 pum syringe filter to the syringe.

o Filter the solution into a sterile, pyrogen-free vial. This step is crucial for removing any
potential microbial contamination.

» Storage of Solution:
o For immediate use, the solution can be kept on ice.
o For short-term storage (up to 24 hours), store the solution at 2-8°C.

o For longer-term storage, aliquot the sterile solution into sterile, pyrogen-free tubes and
store at -20°C or -80°C to avoid repeated freeze-thaw cycles. A study on the intestinal
metabolism of DAPTA noted that enzymatic degradation is somewhat inhibited under
acidic conditions (pH 4.0), suggesting that for long-term storage in solution, a slightly
acidic buffer might be considered, though physiological pH is recommended for injection.
[8] It is important to note that a nasal spray formulation of DAPTA was found to be
unstable, indicating that aqueous solutions may have limited long-term stability at room
temperature.[9]

Protocol 2: In-Vivo Administration of DAPTA via
Intraperitoneal (IP) Injection in Mice

This protocol outlines the procedure for administering the prepared DAPTA solution to mice.
Materials:

o Prepared sterile DAPTA solution
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o Appropriately sized sterile syringes (e.g., 1 mL) and needles (e.g., 25-27 gauge)
e Animal scale
e 70% ethanol for disinfection
Procedure:
e Animal Preparation:
o Weigh each mouse to accurately calculate the injection volume.
o Properly restrain the mouse.
e Dose Calculation:

o Calculate the volume of DAPTA solution to be injected based on the animal's weight and
the desired dose (e.g., for a 0.01 mg/kg dose and a 100 pg/mL solution, a 25 g mouse
would receive 62.5 puL).

e Injection:
o Position the mouse with its head tilted slightly downwards.
o Locate the injection site in the lower right or left quadrant of the abdomen.
o Insert the needle at a 10-20 degree angle to avoid puncturing the internal organs.
o Gently inject the calculated volume of the DAPTA solution.
o Withdraw the needle and return the mouse to its cage.
e Monitoring:

o Monitor the animal for any adverse reactions following the injection.

Mandatory Visualization
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DAPTA's Mechanism of Action: Downregulation of
Notch/NF-kB Signaling

DAPTA, as a CCR5 antagonist, has been shown to attenuate inflammatory responses by
downregulating the Notch and NF-kB signaling pathways.[1] The following diagram illustrates

the proposed mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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